4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4’-nitrobutyrophenone” is an organic compound containing a dioxane ring, which is a type of heterocyclic compound . The presence of the nitro group (-NO2) and the butyrophenone group suggests that this compound may have interesting chemical properties.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide information on the connectivity of the atoms in the molecule, the presence of functional groups, and the 3D structure of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include things like its melting point, boiling point, solubility in various solvents, and reactivity with common reagents. These properties are typically determined experimentally .Scientific Research Applications
Crystal Structure Insights
- The study of crystal structures, such as 2,2-dimethyl-5-nitroso-1,3-dioxan-5-yl benzoate, provides insights into conformational preferences, which are crucial for understanding the behavior and potential applications of compounds like 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone (Calvet, Blanchard, Kouklovsky, & Guillot, 2007).
Applications in Organic Synthesis
- Compounds similar to 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone have been used in organic reactions, such as the Michael addition of 2,2-dimethyl-1,3-dioxan-5-one to nitro alkenes (Enders & Chow, 2006).
Use in Photovoltaic Cells
- Derivatives of 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone have been synthesized and tested as active materials in photovoltaic cells, demonstrating their potential in renewable energy technologies (Jørgensen & Krebs, 2005).
Potential in Cancer Chemoprevention
- Some studies have isolated compounds structurally related to 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone and tested them for cancer chemopreventive properties, showing promising results in inducing detoxifying enzyme activity (Zheng, Kenney, & Lam, 1992).
Photopolymerization and Photocaging
- The compound has been studied for its potential in photopolymerization processes, which are essential in materials science and engineering (Guillaneuf et al., 2010). Additionally, similar compounds have been explored for use in photocaging, a technique used to control the activity of molecules through light (Kennedy, Incarvito, & Burdette, 2010).
Anti-Inflammatory Drug Development
- Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory properties, showcasing its potential in pharmaceutical applications (Li et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-nitrophenyl)butan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO5/c1-16(2)10-21-15(22-11-16)5-3-4-14(18)12-6-8-13(9-7-12)17(19)20/h6-9,15H,3-5,10-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWRQPFNOROSSTR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC(OC1)CCCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20645937 |
Source
|
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-nitrophenyl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone | |
CAS RN |
898786-30-6 |
Source
|
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-nitrophenyl)-1-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898786-30-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-nitrophenyl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645937 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.